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Compound of Interest

Compound Name: MCC950

Cat. No.: B1663521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MCC950 is a potent and specific small-molecule inhibitor of the NLRP3 (NOD-like receptor

family, pyrin domain-containing 3) inflammasome.[1][2][3] It is widely utilized in research to

investigate the role of the NLRP3 inflammasome in various inflammatory diseases. Proper

preparation of MCC950 stock solutions is critical for obtaining reliable and reproducible results

in cell-based assays. These application notes provide a detailed protocol for the preparation,

storage, and use of MCC950 for in vitro cell treatment.

Properties of MCC950
MCC950 is supplied as a crystalline solid.[4] Its properties are summarized in the table below.
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Property Value

Synonyms CP-456,773, CRID3

Molecular Formula C₂₀H₂₄N₂O₅S

Molecular Weight 404.5 g/mol

Purity ≥98%

Appearance Crystalline solid

Storage (Solid) -20°C for ≥4 years

Solubility and Storage of MCC950 Stock Solutions
The choice of solvent is crucial for preparing a stable and effective MCC950 stock solution.

Dimethyl sulfoxide (DMSO) is the most common solvent for in vitro applications. The sodium

salt of MCC950 offers higher solubility in aqueous solutions.[5][6]

Solvent Solubility Storage of Stock Solution

DMSO
5 mg/mL to 83.33 mg/mL[1][2]

[4][7]

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 2 years.[5][7] Avoid repeated

freeze-thaw cycles.[5][7]

Ethanol ~0.5 mg/mL[4]
Short-term storage at -20°C is

recommended.

Dimethylformamide (DMF) ~30 mg/mL[4]
Short-term storage at -20°C is

recommended.

Aqueous Buffers Sparingly soluble[4]
Not recommended for storage

for more than one day.[4]

Water (Sodium Salt) ~30 mg/mL[5]

Prepare fresh. Not

recommended for storage for

more than one day.[6]

DMSO (Sodium Salt) ~40 mg/mL[5]
Aliquot and store at -20°C for

up to 1 month.[5]
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Note: The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can

significantly reduce the solubility of MCC950.[2][7]

Experimental Protocols
Protocol for Preparation of 10 mM MCC950 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MCC950 in DMSO, a

common concentration for laboratory use.

Materials:

MCC950 powder (MW: 404.5 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipette

Procedure:

Calculate the required mass of MCC950:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass = (0.010 mol/L) × (0.001 L) × (404.5 g/mol ) = 0.004045 g = 4.045 mg

Weigh the MCC950 powder:

Carefully weigh 4.045 mg of MCC950 powder and place it into a sterile microcentrifuge

tube.

Dissolve in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the MCC950 powder.
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Vortex or gently sonicate the solution until the MCC950 is completely dissolved. Ensure

the solution is clear.

Aliquot and Store:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

cryovials.

Store the aliquots at -20°C or -80°C. This prevents degradation from repeated freeze-thaw

cycles.[5][7]

Experimental Workflow for MCC950 Stock Preparation
and Cell Treatment
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Stock Solution Preparation

Cell Treatment

1. Weigh MCC950 Powder

2. Dissolve in Anhydrous DMSO

3. Aliquot into Single-Use Vials

4. Store at -20°C or -80°C

5. Thaw a Single Aliquot

Retrieve for Experiment

6. Dilute to Working Concentration
in Cell Culture Medium

7. Add to Cell Culture

8. Incubate for Desired Time

9. Perform Downstream Assays

Click to download full resolution via product page

Caption: Workflow for preparing MCC950 stock and treating cells.
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Recommended Working Concentrations
The optimal working concentration of MCC950 varies depending on the cell type and the

specific experimental conditions. It is recommended to perform a dose-response experiment to

determine the ideal concentration for your system. The IC₅₀ for NLRP3 inhibition is in the low

nanomolar range (7.5-8.1 nM).[2][5][7]

Cell Type
Typical Working
Concentration

Notes

Mouse Bone Marrow-Derived

Macrophages (BMDMs)
300 nM - 10 µM[1]

A concentration of 10 µM has

been shown to significantly

decrease IL-1β levels.[8]

Human Monocyte-Derived

Macrophages (HMDMs)
300 nM - 10 µM[1]

Similar effective range as

BMDMs.

THP-1 cells 1 µM - 10 µM

1 µM was shown to reduce

caspase-1 activity and inhibit

pyroptosis.[4] The CC₅₀ is

~81.35 µM.[9]

HEK293 and HepG2 cells Up to 10 µM

MCC950 is reported to be non-

toxic up to 62.5 µM in these

cell lines.[9]

Spinal Neurons 10 µM - 50 µM[10]

Used to suppress NLRP3

inflammasome activity after

injury induction.[10]

NLRP3 Inflammasome Signaling Pathway and
MCC950 Inhibition
MCC950 specifically targets the NLRP3 protein, preventing the assembly of the inflammasome

complex. This, in turn, blocks the activation of Caspase-1 and the subsequent maturation and

release of pro-inflammatory cytokines IL-1β and IL-18.
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NLRP3 Inflammasome Activation Inhibition
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Caption: MCC950 inhibits the NLRP3 inflammasome pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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